Cas no 2379321-93-2 (2-Ethoxy-1-fluoro-3-(trifluoromethyl)benzene)
2-Ethoxy-1-fluoro-3-(trifluoromethyl)benzene is a fluorinated aromatic compound featuring both ethoxy and trifluoromethyl substituents on a benzene ring. Its unique structure, combining electron-donating (ethoxy) and electron-withdrawing (fluoro, trifluoromethyl) groups, makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of fluorine enhances metabolic stability and lipophilicity, while the ethoxy group offers reactivity for further functionalization. This compound is useful in cross-coupling reactions, nucleophilic substitutions, and as a building block for advanced materials. Its high purity and well-defined properties ensure consistent performance in research and industrial processes.
2379321-93-2 structure
Product Name:2-Ethoxy-1-fluoro-3-(trifluoromethyl)benzene
CAS No:2379321-93-2
MF:C9H8F4O
MW:208.152836799622
CID:5074868
Update Time:2025-05-28
2-Ethoxy-1-fluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- 2-Ethoxy-1-fluoro-3-(trifluoromethyl)benzene
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- Inchi: 1S/C9H8F4O/c1-2-14-8-6(9(11,12)13)4-3-5-7(8)10/h3-5H,2H2,1H3
- InChI Key: WGIMUDLEDLGVJN-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C(F)(F)F)=C1OCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 180
- XLogP3: 3.2
- Topological Polar Surface Area: 9.2
2-Ethoxy-1-fluoro-3-(trifluoromethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021QIS-1g |
2-Ethoxy-1-fluoro-3-(trifluoromethyl)benzene |
2379321-93-2 | 95% | 1g |
$800.00 | 2025-02-13 | |
| Aaron | AR021QIS-250mg |
2-Ethoxy-1-fluoro-3-(trifluoromethyl)benzene |
2379321-93-2 | 95% | 250mg |
$500.00 | 2025-02-13 |
2-Ethoxy-1-fluoro-3-(trifluoromethyl)benzene Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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